Cas no 1261896-46-1 (5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine)

5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine is a heterocyclic compound featuring a benzo[b]thiophene core fused with a dihydroxypyrimidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of hydroxyl groups at the 2- and 4-positions enhances its reactivity in nucleophilic substitution and metal coordination reactions. Its benzo[b]thiophene component contributes to π-conjugation, potentially useful in optoelectronic applications. The compound's rigid framework and functional group versatility make it suitable for designing kinase inhibitors or other biologically active molecules. Careful handling is advised due to potential sensitivity to light and moisture.

5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine structure

1261896-46-1 structure

Product Name:5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine

CAS No:1261896-46-1

MF:C₁₂H₈N₂O₂S

MW:244.269121170044

MDL:MFCD18316589

CID:5231916

Update Time:2026-03-07

5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine
- MDL： MFCD18316589
- Inchi： 1S/C12H8N2O2S/c15-11-8(6-13-12(16)14-11)10-5-7-3-1-2-4-9(7)17-10/h1-6H,(H2,13,14,15,16)
- InChI Key： ICWAFPLRDOZQCW-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C=C1C1=CNC(NC1=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 394
XLogP3: 1.7
Topological Polar Surface Area: 86.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322872-5 g	5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95%; .	1261896-46-1	95%	5 g	€1,159.00	2023-07-19
abcr	AB322872-5g	5-[Benzo(b)thiophen-2-yl]-(2,4)-dihydroxypyrimidine, 95%; .	1261896-46-1	95%	5g	€1159.00	2025-04-21